![molecular formula C20H18N4O3S B4843648 2-methyl-3-phenyl-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}acrylamide](/img/structure/B4843648.png)
2-methyl-3-phenyl-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}acrylamide
Overview
Description
2-methyl-3-phenyl-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-methyl-3-phenyl-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}acrylamide involves the inhibition of protein kinases, specifically the Janus kinase (JAK) family. This inhibition leads to the suppression of various signaling pathways involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that 2-methyl-3-phenyl-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}acrylamide has a significant impact on various biochemical and physiological processes. This compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth in various cancer cell lines. Additionally, 2-methyl-3-phenyl-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}acrylamide has also been shown to have anti-inflammatory and antiviral effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-methyl-3-phenyl-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}acrylamide in lab experiments is its potent inhibitory effect on cancer cell lines. This makes it an ideal candidate for further investigation into cancer treatment. However, one of the limitations of using this compound is its potential toxicity, which requires careful consideration when designing experiments.
Future Directions
There are several future directions for the investigation of 2-methyl-3-phenyl-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}acrylamide. One potential direction is the investigation of its potential as a combination therapy with other cancer treatments. Additionally, further investigation into its anti-inflammatory and antiviral properties could lead to the development of new treatments for various diseases. Finally, the development of more potent and selective inhibitors of JAK family kinases could lead to the development of more effective cancer treatments.
Scientific Research Applications
2-methyl-3-phenyl-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}acrylamide has been extensively studied for its potential applications in cancer treatment. Studies have shown that this compound has a potent inhibitory effect on various cancer cell lines, including breast, lung, and colon cancer. Additionally, 2-methyl-3-phenyl-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}acrylamide has also been investigated for its anti-inflammatory and antiviral properties.
properties
IUPAC Name |
(E)-2-methyl-3-phenyl-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]prop-2-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O3S/c1-15(14-16-6-3-2-4-7-16)19(25)23-17-8-10-18(11-9-17)28(26,27)24-20-21-12-5-13-22-20/h2-14H,1H3,(H,23,25)(H,21,22,24)/b15-14+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNRFQOPGISOSGI-CCEZHUSRSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CC=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C1=CC=CC=C1)/C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CC=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-3-phenyl-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}acrylamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.